![molecular formula C15H9BrCl2N2O B3098213 6-Bromo-2-(pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride CAS No. 1332530-21-8](/img/structure/B3098213.png)
6-Bromo-2-(pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride
Overview
Description
“6-Bromo-2-(pyridin-4-yl)quinoline-4-carboxylic acid” is a chemical compound with the linear formula C15H9BrN2O2 . It has a molecular weight of 329.155 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H9BrN2O2/c16-10-1-2-13-11 (7-10)12 (15 (19)20)8-14 (18-13)9-3-5-17-6-4-9/h1-8H, (H,19,20) .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 308-310 .Scientific Research Applications
Anti-Inflammatory and Analgesic Applications
A novel series of 6-bromo-2-(4-pyridyl)-quinazolin-4(3H)-ones were synthesized and tested for both analgesic and anti-inflammatory activities . All tested compounds showed good analgesic and anti-inflammatory activity in comparison to the reference standard indomethacin . Compounds 4 and 5 showed the highest anti-inflammatory activity, while compounds 14 and 15 showed the highest analgesic activity among all the tested compounds .
Anticancer Applications
The pyrimidine scaffold, which is a part of the 6-Bromo-2-(pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride, has been developed drastically as potent anticancer agents . Electron withdrawing groups on aryl moiety attached to both substituted and fused pyrimidine influenced positively, and enhanced potency of novel small molecules as anticancer agents .
Antihypertensive Applications
Quinazolinones, which are part of the 6-Bromo-2-(pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride, have been reported to possess significant activity as antihypertensive .
Antifungal Applications
Quinazolinones have also been reported to possess significant antifungal activities .
Anticonvulsant Applications
Quinazolinones have been reported to possess significant anticonvulsant activities .
Antimitotic Anticancer Applications
Quinazolinones have been reported to possess significant antimitotic anticancer activities .
Safety and Hazards
properties
IUPAC Name |
6-bromo-2-pyridin-4-ylquinoline-4-carbonyl chloride;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8BrClN2O.ClH/c16-10-1-2-13-11(7-10)12(15(17)20)8-14(19-13)9-3-5-18-6-4-9;/h1-8H;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CALWOZDMTDAGIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CC(=N2)C3=CC=NC=C3)C(=O)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9BrCl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-(pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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